molecular formula C8H12N2OS B8478828 5-(2-Aminopropyl)thiophene-2-carboxamide CAS No. 88961-66-4

5-(2-Aminopropyl)thiophene-2-carboxamide

Cat. No.: B8478828
CAS No.: 88961-66-4
M. Wt: 184.26 g/mol
InChI Key: ROTWQFMQPDPHKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(2-Aminopropyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C8H12N2OS and its molecular weight is 184.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

88961-66-4

Molecular Formula

C8H12N2OS

Molecular Weight

184.26 g/mol

IUPAC Name

5-(2-aminopropyl)thiophene-2-carboxamide

InChI

InChI=1S/C8H12N2OS/c1-5(9)4-6-2-3-7(12-6)8(10)11/h2-3,5H,4,9H2,1H3,(H2,10,11)

InChI Key

ROTWQFMQPDPHKY-UHFFFAOYSA-N

Canonical SMILES

CC(CC1=CC=C(S1)C(=O)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

For the preparation of the amine starting material of Example 10f, α-methyl-2-thiophenethanol, acetyl chloride and aluminum chloride were reacted in methylene chloride to give (RS)-2-(5-acetyl-2-thienyl)-1-methylethyl acetate. The resulting acetate was saponified with sodium hydroxide in methanol to give 5-[(RS)-2-hydroxypropyl]-2-thienyl methyl ketone which was subsequently reacted with p-toluenesulfonyl chloride to give (RS)-2-(5-acetyl-2-thienyl)-1-methylethyl-p-toluenesulfonate, m.p. 101°-103°. With sodium azide in dimethylsulfoxide there was obtained therefrom 5-[(RS)-2-azidopropyl]-2-thienyl methyl ketone which was oxidized with bromine in sodium hydroxide solution to give 5-[(RS)-2-azidopropyl]-2-thiophenecarboxylic acid. With thionyl chloride, there was obtained therefrom the corresponding acid chloride and from this there was prepared with ammonia 5-[(RS)-2-azidopropyl]-2-thiophenecarboxamide, m.p. 79°-80° C., from diethyl ether. Treatment with triphenylphosphine and hydrolysis gave 5-[(RS)-2-aminopropyl]-2-thiophenecarboxamide, m.p. 91°-92° from acetonitrile.
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